Reduction-responsive dithiomaleimide-based nanomedicine with high drug loading and FRET-indicated drug release†
Chemical Communications Pub Date: 2015-02-18 DOI: 10.1039/C5CC00148J
Abstract
Dithiomaleimide-based camptothecin-containing nanoparticles are designed to have exceptionally high drug loading and are capable of reduction-responsive, FRET-indicated drug release.

Recommended Literature
- [1] Supramolecular hydrogels based on the epitope of potassium ion channels†
- [2] Reviews of books
- [3] Catalytic mechanism of the PrhA (V150L/A232S) double mutant involved in the fungal meroterpenoid biosynthetic pathway: a QM/MM study†
- [4] Back cover
- [5] Bioinspired spindle-knotted fibers with a strong water-collecting ability from a humid environment†
- [6] Bioactive glasses as potential radioisotope vectors for in situ cancer therapy: investigating the structural effects of yttrium
- [7] Mapping the metabolic characteristics of probiotic-fermented Ganoderma lucidum and its protective mechanism against Cd-induced nephrotoxicity†
- [8] ChemSims: using simulations and screencasts to help students develop particle-level understanding of equilibrium in an online environment before and during COVID
- [9] Semi-synthesis of an artificial scandium(iii) enzyme with a β-helical bio-nanotube†
- [10] Front cover

Journal Name:Chemical Communications
Research Products
-
CAS no.: 1310-45-8